Cas no 2484889-14-5 (2-(6-Bromo-2-chloro-3-ethoxyphenyl)-1,3-dioxolane)

• Product Name: 2-(6-Bromo-2-chloro-3-ethoxyphenyl)-1,3-dioxolane
• CAS No: 2484889-14-5
• MF: C₁₁H₁₂BrClO₃
• MW: 307.568181991577
• MDL: MFCD32707276
• CID: 5075569
• Update Time: 2026-03-01

2-(6-Bromo-2-chloro-3-ethoxyphenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(6-Bromo-2-chloro-3-ethoxyphenyl)-1,3-dioxolane

• MDL： MFCD32707276
• Inchi： 1S/C11H12BrClO3/c1-2-14-8-4-3-7(12)9(10(8)13)11-15-5-6-16-11/h3-4,11H,2,5-6H2,1H3
• InChI Key： ZNQUDTULFALNNS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C1OCCO1)Cl)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• XLogP3: 3
• Topological Polar Surface Area: 27.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(6-Bromo-2-chloro-3-ethoxyphenyl)-1,3-dioxolane

Exploring the Versatile Applications and Properties of 2-(6-Bromo-2-chloro-3-ethoxyphenyl)-1,3-dioxolane (CAS No. 2484889-14-5)

In the rapidly evolving field of chemical research and development, 2-(6-Bromo-2-chloro-3-ethoxyphenyl)-1,3-dioxolane with CAS No. 2484889-14-5 has garnered significant attention due to its unique structural features and broad utility in various scientific domains. This compound, often referred to in shorthand as a dioxolane derivative, belongs to a class of heterocyclic compounds that are pivotal in organic synthesis, materials science, and pharmaceutical applications. Its molecular formula, C11H12BrClO3, highlights the presence of key functional groups, including a bromo and chloro substituent, which contribute to its reactivity and versatility. Researchers and industry professionals frequently search for terms like "dioxolane synthesis methods" or "bromo-chloro phenyl compounds applications", reflecting a growing interest in sustainable and efficient chemical processes. As global trends shift towards green chemistry and reduced environmental impact, compounds like this are being explored for their potential in developing eco-friendly alternatives, aligning with searches such as "green chemistry innovations 2023" and "sustainable organic intermediates". The compound's stability under various conditions makes it a valuable building block in synthetic routes, addressing common queries like "how to handle halogenated aromatics safely" and "advances in heterocyclic compound design". Moreover, its role in cutting-edge research areas, such as renewable energy materials and biodegradable polymers, ties into hot topics like "AI-driven molecular discovery" and "circular economy in chemicals", showcasing how traditional compounds are being reimagined for future technologies.

The chemical properties of 2-(6-Bromo-2-chloro-3-ethoxyphenyl)-1,3-dioxolane are characterized by its molecular weight of approximately 307.57 g/mol and a melting point that typically ranges between 80-85°C, depending on purity and crystalline form. Its solubility profile is noteworthy; it is soluble in common organic solvents such as dichloromethane, ethanol, and acetone, but has limited solubility in water, which is a common trait for many aromatic dioxolane compounds. This solubility behavior is crucial for applications in chromatography and extraction processes, often searched under terms like "solubility parameters for organic synthesis" or "purification techniques for halogenated compounds". The presence of the 1,3-dioxolane ring imparts stability against hydrolysis under mild conditions, making it an excellent protecting group in multistep syntheses, a topic frequently queried as "protecting groups in organic chemistry". Additionally, the bromo and chloro groups serve as handles for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions, which are hotspots in current research due to their efficiency and selectivity. Users often explore "palladium-catalyzed coupling reactions" and "functional group interconversion strategies", highlighting the compound's relevance in modern synthetic methodologies. Its spectroscopic properties, including distinct NMR signals (e.g., 1H NMR: δ 7.5-6.8 ppm for aromatic protons, 4.0-3.5 ppm for dioxolane methylene groups) and IR absorptions around 1100 cm⁻¹ for C-O stretches, provide reliable identification markers, addressing common laboratory questions like "NMR characterization of dioxolanes" or "IR spectroscopy for compound verification". These attributes not only facilitate academic research but also support industrial quality control processes, linking to searches on "analytical techniques for chemical purity" and "benchmarking compound stability".

In terms of applications, 2-(6-Bromo-2-chloro-3-ethoxyphenyl)-1,3-dioxolane finds extensive use as a key intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries. For instance, it serves as a precursor for developing novel therapeutic agents, with researchers investigating its potential in creating small molecule inhibitors for various diseases, a area often searched as "drug discovery intermediates" or "medicinal chemistry building blocks". The compound's halogen atoms allow for precise modifications that can enhance bioavailability or target specificity, aligning with trends in personalized medicine and "precision synthesis in pharma". Beyond healthcare, it contributes to the development of advanced materials, such as liquid crystals or polymers with tailored properties, responding to queries like "materials science applications of dioxolanes" and "innovations in smart materials". In the context of sustainability, its role in synthesizing biodegradable plastics or energy storage materials ties into popular topics such as "green materials for a sustainable future" and "renewable resource utilization", which are frequently discussed in scientific forums and AI-driven research platforms. Moreover, the compound's utility in catalysis and as a ligand in metal-organic frameworks (MOFs) addresses emerging interests in "catalytic processes for environmental remediation" and "MOF design for gas storage", showcasing its cross-disciplinary importance. Safety and handling are also critical aspects; while not classified as hazardous under standard regulations, proper storage in cool, dry places and use of personal protective equipment are recommended, echoing searches for "best practices in chemical handling" and "laboratory safety protocols". This broad applicability ensures that CAS No. 2484889-14-5 remains a subject of ongoing investigation, with future prospects including integration into AI-assisted molecular design pipelines, as seen in queries like "machine learning in chemical synthesis" and "automated compound optimization".

The market dynamics and research landscape surrounding 2-(6-Bromo-2-chloro-3-ethoxyphenyl)-1,3-dioxolane reflect its growing importance in both academic and industrial settings. Current trends indicate increased demand for high-purity samples, driven by advancements in combinatorial chemistry and high-throughput screening, topics often searched as "chemical supply chain trends" or "research chemical availability". Suppliers and manufacturers focus on scalable synthesis routes to meet this demand, with an emphasis on cost-effectiveness and minimal waste, aligning with global initiatives like the UN Sustainable Development Goals and searches for "sustainable manufacturing in chemicals". Patent analyses reveal a steady rise in filings related to dioxolane derivatives, particularly in regions like North America and Asia, highlighting its commercial potential and spurring inquiries such as "intellectual property in chemical innovations" and "market analysis for specialty chemicals". Furthermore, the compound's role in interdisciplinary research, such as combining chemistry with biology for biosensor development or with engineering for nano-fabrication, addresses user interests in "convergence technology applications" and "future of chemical engineering". As the scientific community continues to explore its properties, collaborative efforts between academia and industry are likely to yield new insights, making CAS No. 2484889-14-5 a staple in laboratories worldwide. For those seeking deeper knowledge, resources on "chemical database resources" and "open-access research papers" provide valuable information, ensuring that this compound remains at the forefront of innovation while adhering to ethical and safety standards.